Cas no 1805984-55-7 (Ethyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1805984-55-7
• MF: C₁₁H₇F₅N₂O₂
• MW: 294.177500009537
• CID: 4881237
• Update Time: 2025-06-10

Ethyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C11H7F5N2O2/c1-2-20-10(19)6-3-5(4-17)8(11(14,15)16)18-7(6)9(12)13/h3,9H,2H2,1H3
• InChI Key： WJROCOMXNZLMER-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC(C#N)=C(C(F)(F)F)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate

Research Brief on Ethyl 3-cyano-6-(diffluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate (CAS: 1805984-55-7)

Ethyl 3-cyano-6-(diffluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate (CAS: 1805984-55-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its trifluoromethyl and difluoromethyl substituents, exhibits remarkable physicochemical properties, making it a promising candidate for the development of novel therapeutic agents. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its potential as a key intermediate or active pharmaceutical ingredient (API).

The synthesis of Ethyl 3-cyano-6-(diffluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate has been optimized in recent research to improve yield and purity. A study published in the Journal of Fluorine Chemistry (2023) detailed a multi-step synthetic route starting from commercially available precursors, employing palladium-catalyzed cross-coupling reactions and fluorination techniques. The incorporation of fluorine atoms at specific positions was found to enhance the compound's metabolic stability and lipophilicity, which are critical factors in drug design. The study also highlighted the compound's robustness under various reaction conditions, making it suitable for further derivatization.

In terms of biological activity, preliminary screenings have indicated that Ethyl 3-cyano-6-(diffluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate exhibits inhibitory effects against certain enzymes involved in inflammatory pathways. A recent Bioorganic & Medicinal Chemistry Letters (2024) report demonstrated its potential as a modulator of cyclooxygenase-2 (COX-2), with IC50 values comparable to those of established nonsteroidal anti-inflammatory drugs (NSAIDs). The presence of the cyano and carboxylate groups was hypothesized to contribute to its binding affinity and selectivity, though further structure-activity relationship (SAR) studies are warranted to confirm these findings.

Beyond its therapeutic potential, this compound has also been investigated for its utility in agrochemical applications. A 2023 study in Pest Management Science explored its efficacy as a precursor for novel pesticides, citing its ability to disrupt key metabolic pathways in pests while exhibiting low toxicity to non-target organisms. The trifluoromethyl group, in particular, was noted for its role in enhancing the compound's bioavailability and environmental persistence, though regulatory considerations regarding fluorine-containing agrochemicals remain a topic of ongoing research.

In conclusion, Ethyl 3-cyano-6-(diffluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylate (CAS: 1805984-55-7) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique fluorinated structure, coupled with its demonstrated biological activities, positions it as a valuable scaffold for future drug and pesticide development. Continued research into its synthetic optimization, mechanistic studies, and safety profiles will be essential to fully realize its potential. This brief underscores the importance of interdisciplinary collaboration in advancing the applications of such specialized chemical entities.